Cas no 1261444-50-1 (2-Amino-4-(3-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 2-Amino-4-(3-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261444-50-1
• MF: C₁₂H₉F₃N₂O
• MW: 254.207873106003
• CID: 4929182
• Update Time: 2025-06-26

2-Amino-4-(3-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(3-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H9F3N2O/c13-12(14,15)18-10-3-1-2-8(6-10)9-4-5-17-11(16)7-9/h1-7H,(H2,16,17)
• InChI Key： ZWRBBVZVLVCEOX-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C=CN=C(C=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 3.3
• Topological Polar Surface Area: 48.1

Additional information on 2-Amino-4-(3-(trifluoromethoxy)phenyl)pyridine

2-Amino-4-(3-(trifluoromethoxy)phenyl)pyridine: A Promising Compound in Pharmaceutical Research

2-Amino-4-(3-(trifluoromethoxy)phenyl)pyridine, with the CAS number 1261444-50-1, represents a significant advancement in the field of medicinal chemistry. This compound belongs to the class of pyridine derivatives, characterized by its unique molecular structure that combines aromatic and heterocyclic functionalities. The incorporation of a trifluoromethoxy group on the phenyl ring, along with the amino and pyridine moieties, creates a scaffold with potential for diverse biological activities. Recent studies have highlighted its multifaceted role in drug discovery, particularly in the context of neurodegenerative diseases and inflammatory conditions.

The chemical structure of 2-Amino-4-(3-(trifluoromethoxy)phenyl)pyridine features a pyridine ring fused to a phenyl ring, with a trifluoromethoxy substituent at the para position of the phenyl ring. The amino group at the 2-position of the pyridine ring adds further complexity to its pharmacophore. This structural configuration not only enhances the compound's solubility and metabolic stability but also allows for interactions with multiple biological targets, including ion channels, receptors, and enzymes. The presence of fluorine atoms in the trifluoromethoxy group contributes to its lipophilicity, which is critical for crossing biological membranes and achieving therapeutic efficacy.

Recent pharmacological studies have demonstrated the potential of 2-Amino-4-(3-(trifluoromethoxy)phenyl)pyridine in modulating signaling pathways associated with neurodegenerative disorders. For instance, in a 2023 study published in Journal of Medicinal Chemistry, researchers reported that this compound exhibits selective antagonism against the α7 nicotinic acetylcholine receptor, a target implicated in Alzheimer's disease. The compound's ability to modulate such receptors without causing significant off-target effects underscores its potential as a lead molecule for the development of novel therapeutics.

Furthermore, the compound's anti-inflammatory properties have been explored in the context of autoimmune diseases. A 2023 preclinical study in Pharmaceutical Research revealed that 2-Amino-4-(3-(trifluoromethoxy)phenyl)pyridine significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. These findings suggest its potential application in conditions like rheumatoid arthritis and multiple sclerosis, where chronic inflammation plays a central role.

The synthesis of 2-Amino-4-(3-(trifluoromethoxy)phenyl)pyridine involves a multi-step process that typically begins with the functionalization of a pyridine ring. The introduction of the trifluoromethoxy group is achieved through electrophilic substitution, while the amino group is incorporated via nucleophilic attack. Optimization of reaction conditions, such as temperature, solvent, and catalysts, is critical to ensuring high yield and purity. Advances in green chemistry have also been applied to this synthesis, reducing the environmental impact of the process.

Despite its promising therapeutic potential, the compound's pharmacokinetic profile requires further investigation. Studies on its metabolism and excretion in vivo are essential to determine its safety and efficacy in clinical settings. Additionally, the development of prodrugs or derivative formulations may enhance its bioavailability and reduce side effects, making it a more viable candidate for drug development.

In conclusion, 2-Amino-4-(3-(trifluoromethoxy)phenyl)pyridine stands as a compelling example of how structural modifications can yield compounds with broad therapeutic applications. Its unique chemical features, coupled with its demonstrated biological activities, position it as a valuable asset in the quest for innovative treatments for complex diseases. Continued research into its mechanisms of action and pharmacological properties will be crucial in translating this compound into effective therapeutics.